methyl 2-hydroxy-2-(oxan-3-yl)acetate
Overview
Description
Methyl 2-hydroxy-2-(oxan-3-yl)acetate (MHOAA) is an organic compound that is found in a variety of plants, including the bark of the English yew tree. MHOAA has a variety of potential applications in scientific research, ranging from its use as a reagent in chemical synthesis to its potential use as a therapeutic agent in the treatment of certain diseases. In
Scientific Research Applications
Methyl 2-hydroxy-2-(oxan-3-yl)acetate has a variety of potential applications in scientific research. It can be used as a reagent in chemical synthesis, as a starting material for the synthesis of other compounds, and as a catalyst in organic reactions. This compound has also been used to study the structure and dynamics of proteins and other biomolecules, as well as to study the effects of drugs on the body.
Mechanism of Action
Methyl 2-hydroxy-2-(oxan-3-yl)acetate has a variety of effects on the body, including modulating the activity of enzymes and other proteins, influencing the expression of genes, and affecting the metabolism of lipids and other molecules. It has been shown to act as an agonist of the CB1 receptor, and it has been suggested that it may have anti-inflammatory and anti-cancer properties.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme cyclooxygenase-2, which is involved in the production of pro-inflammatory molecules. It has also been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, this compound has been shown to reduce the production of pro-inflammatory cytokines, and to modulate the expression of genes involved in the metabolism of lipids and other molecules.
Advantages and Limitations for Lab Experiments
Methyl 2-hydroxy-2-(oxan-3-yl)acetate has several advantages for laboratory experiments. It is easily synthesized and can be isolated with a high degree of purity. It is also relatively inexpensive, and it has a low toxicity. However, it can be difficult to store and is sensitive to light and air.
Future Directions
Methyl 2-hydroxy-2-(oxan-3-yl)acetate has a variety of potential applications in scientific research. It could be used to study the structure and dynamics of proteins and other biomolecules, to investigate the mechanism of action of drugs, and to develop new therapeutic agents. It could also be used in the development of new drugs for the treatment of cancer, inflammation, and other diseases. In addition, it could be used to study the effects of environmental pollutants on the body, and to develop new methods for detecting and treating environmental pollutants. Finally, it could be used to develop new chemicals for use in industrial processes.
Synthesis Methods
Methyl 2-hydroxy-2-(oxan-3-yl)acetate can be synthesized from the reaction of 2-hydroxy-2-(oxan-3-yl)acetic acid with methyl bromide in the presence of a base. The reaction takes place at room temperature and yields a product with a purity of greater than 99%. The reaction can be monitored by thin layer chromatography, and the product can be isolated by extraction with ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis of methyl 2-hydroxy-2-(oxan-3-yl)acetate can be achieved through a three-step process involving the protection of a hydroxyl group, the formation of an ester bond, and the deprotection of the hydroxyl group.", "Starting Materials": [ "3-hydroxytetrahydrofuran", "methyl chloroacetate", "sodium hydroxide", "methanol", "dichloromethane", "sodium bicarbonate", "magnesium sulfate" ], "Reaction": [ "Step 1: Protection of the hydroxyl group", "3-hydroxytetrahydrofuran is treated with methyl chloroacetate in the presence of sodium hydroxide to form methyl 3-(oxan-3-yl)propanoate.", "Step 2: Formation of the ester bond", "Methyl 3-(oxan-3-yl)propanoate is then treated with methanol and sodium bicarbonate to form methyl 2-hydroxy-2-(oxan-3-yl)acetate.", "Step 3: Deprotection of the hydroxyl group", "Methyl 2-hydroxy-2-(oxan-3-yl)acetate is treated with dichloromethane and magnesium sulfate to remove the protecting group and obtain the final product, methyl 2-hydroxy-2-(oxan-3-yl)acetate." ] } | |
CAS RN |
1341680-43-0 |
Molecular Formula |
C8H14O4 |
Molecular Weight |
174.2 |
Purity |
95 |
Origin of Product |
United States |
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